3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Inflammation Immunology Nitric Oxide Synthase
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H24O5
Molecular Weight 332.4 g/mol
Cat. No. B15595358
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane
Molecular FormulaC19H24O5
Molecular Weight332.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H24O5/c20-15-6-1-13(2-7-15)3-8-16(21)12-17(22)9-4-14-5-10-18(23)19(24)11-14/h1-2,5-7,10-11,16-17,20-24H,3-4,8-9,12H2
InChIKeyXLTITIJKWVRJMS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane Overview


3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane, also known as (5S)-hirsutanonol, is a diarylheptanoid—a class of plant secondary metabolites characterized by two aromatic rings connected by a linear C7 aliphatic chain [1]. This compound is a natural polyphenol primarily isolated from Alnus species (e.g., Alnus hirsuta, Alnus japonica) and Curcuma comosa [2]. Its core structure features a specific stereochemistry and a hydroxylation pattern that distinguishes it from other widely studied diarylheptanoids such as curcumin or oregonin, providing the basis for its unique biological activity profile [3].

WorkflowAnti-adipogenesis and metabolomics research
StereochemistryDefined (3R,5R) enantiomer for assay reproducibility
GradeResearch-grade natural product reference standard

Why 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane Is Unique


Within the diarylheptanoid class, even minor structural variations lead to substantial shifts in potency, selectivity, and mechanism of action, making generic substitution a high-risk endeavor for research reproducibility and assay development [1]. For example, the presence or absence of a carbonyl at C-3 or the specific hydroxylation pattern on the aromatic rings dramatically alters cytotoxic potential and selectivity towards cancer cells versus normal cells [1]. Consequently, sourcing 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane—rather than a readily available alternative like curcumin or oregonin—is critical for studies where a defined iNOS inhibition profile or a specific anti-proliferative selectivity is a required experimental parameter. The quantitative evidence below provides the necessary comparator-based justification for this specific procurement decision [2].

This compound
Curcumin
Chemical scaffold
Saturated heptane, tetrahydroxylated
α,β-unsaturated β-diketone
Stability context
Saturated scaffold avoids β-diketone degradation
Rapid hydrolytic degradation; may require formulation
Metabolic modulation
Broad lipid class correction reported
Lipid restoration profile may not transfer

Quantitative Evidence for 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane


Anti-Adipogenic Activity vs. Curcumin in 3T3-L1 Adipocytes

In a direct comparative study assessing nitric oxide (NO) production in LPS/IFN-γ-stimulated RAW 264.7 macrophages, 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (hirsutanonol) demonstrated a defined IC50 value that is distinct from its close analog, oregonin [1]. While both compounds act as inducible nitric oxide synthase (iNOS) inhibitors, the quantitative difference in their potency provides a clear basis for selection based on the desired level of pathway modulation [1].

Anti-adipogenic activity vs. curcumin
Class-level inference
~55%lipid accumulation inhibition at 20 µM
IC50 12.8 µMcurcumin (literature)
Supports anti-adipogenic assay response context
Reported inhibition; direct head-to-head not in same study
Inflammation Immunology Nitric Oxide Synthase

Global Lipid Class Correction in Adipocytes

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane exhibits a specific anti-filarial activity that is not a common feature of all diarylheptanoids, differentiating its utility from a general-purpose antioxidant or anti-inflammatory compound . Its defined IC50 value against microfilariae establishes a benchmark for its potency in this unique biological context .

Global lipid class correction
Supporting evidence
171lipid species restored across 10 classes
Supports metabolomics/lipidomics pathway-response interpretation
3T3-L1 differentiated adipocytes; 20 µM treatment
Parasitology Neglected Tropical Diseases Drug Discovery

Enhanced Chemical Stability vs. Curcumin

A comparative study of 24 closely related diarylheptanoids demonstrated that the cytotoxic potency and cancer-cell selectivity are highly dependent on specific structural features, including the substitution pattern on the aromatic rings and the heptane chain [1]. The analysis established that compounds like hirsutanonol possess a distinct activity profile compared to the well-known benchmark curcumin, with some diarylheptanoids exhibiting significantly higher anti-cancer activity [1].

Chemical stability vs. curcumin
Class-level inference
>90% intactafter 24 h (saturated diarylheptanoid)
curcumin half-life
Supports long-term assay stability context
Inferred from class; direct measurement recommended
Oncology Cytotoxicity Structure-Activity Relationship

Stereochemical Purity and Batch Consistency

Both hirsutanonol and oregonin have been shown to inhibit the expression of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade and a target for cancer chemoprevention [1][2]. This shared activity on a validated therapeutic target places the compound within a valuable biological context. However, the differences in their overall potency profiles (e.g., iNOS inhibition) and other unique activities (e.g., anti-filarial) provide a rationale for selecting hirsutanonol over oregonin for specific experimental designs [1].

Enantiomer vs. racemate potency
Head-to-head
IC50 18.5 µM(3R,5R) enantiomer
IC50 51.8 µMracemate
Supports enantiomer-specific assay response context
2.8-fold IC50 difference in 3T3-L1 cells; Oil Red O, 48 h
Inflammation Cancer Chemoprevention Enzyme Expression

Applications of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane


Adipogenesis and Obesity Research

For researchers investigating the role of iNOS in inflammatory pathways, hirsutanonol serves as a specific tool with a well-defined, moderate potency (IC50 = 14.3 µM). This allows for the titration of NO production without the complete ablation of the pathway that might occur with the more potent analog oregonin (IC50 = 3.8 µM), as established by a direct head-to-head study [1]. This is particularly valuable in studying the nuanced effects of NO on cellular signaling and immune response.

Multi-Omics and Metabolic Flux Analysis

In medicinal chemistry programs focused on developing novel anticancer agents, hirsutanonol is an essential reference compound for SAR studies. Its structure—lacking a carbonyl at C-3—represents a distinct class of diarylheptanoids with a different cytotoxic profile compared to the more potent C-3 carbonyl-containing analogs [2]. Sourcing this specific compound is necessary for mapping the contribution of individual functional groups to both potency and selectivity in cancer cells versus normal cells [2].

Natural Product Extract Standardization

Groups focused on neglected tropical diseases can utilize hirsutanonol as a validated hit compound for filariasis research. Its established IC50 of 44.11 µg/mL against microfilariae provides a quantifiable benchmark for evaluating new derivatives or studying its mechanism of action in a parasitic context . This specific activity distinguishes it from other diarylheptanoids that are primarily studied for their anti-inflammatory or anticancer properties.

SAR Studies of Linear Diarylheptanoids

Researchers investigating the regulation of COX-2 expression in breast epithelial cells can employ hirsutanonol as a natural product inhibitor. Its demonstrated ability to suppress TPA-induced COX-2 expression positions it as a relevant tool for dissecting the signaling cascades upstream of this key inflammatory enzyme [3]. This application is reinforced by its distinct pharmacological fingerprint, which separates it from other COX-2 inhibitors and allows for comparative pathway analysis.

Application
Selection Property
Validation Focus
Adipogenesis model studies
Anti-adipogenic assay response context
Lipid accumulation inhibition and lipidomic profiling
Metabolomics and lipidomics workflows
Multi-omics chemical probe context
TCA cycle, glycolysis, and lipid class normalization
Extract standardization
High-purity chiral reference standard
Chromatographic calibration and batch consistency
Diarylheptanoid SAR studies
Saturated diarylheptanoid scaffold
Metabolic stability and stereochemical reference

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

18 linked technical documents
Explore Hub


Quote Request

Request a Quote for 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.